2-phenoxy-N-[3-(1-pyrrolidinyl)propyl]propanamide

• IUPAC Name: 2-phenoxy-N-(3-pyrrolidin-1-ylpropyl)propanamide
• InChI: InChI=1S/C16H24N2O2/c1-14(20-15-8-3-2-4-9-15)16(19)17-10-7-13-18-11-5-6-12-18/h2-4,8-9,14H,5-7,10-13H2,1H3,(H,17,19)
• InChI Key: APDLALGFJREEFV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCCN1CCCC1)OC2=CC=CC=C2
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

2-phenoxy-N-[3-(1-pyrrolidinyl)propyl]propanamide is a useful research compound. Its molecular formula is C16H24N2O2 and its molecular weight is 276.37 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 276.183778013 g/mol and the complexity rating of the compound is 284. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Bioactive Constituents and Their Activities

Research on Jolyna laminarioides revealed compounds with bioactive properties, such as chymotrypsin inhibitory activity and antimicrobial effects against Escherichia coli and Shigella boydii. These findings highlight the potential of certain chemical compounds in therapeutic applications and as antimicrobial agents (Atta-ur-rahman et al., 1997).

Pharmacological Applications

Phenothiazine derivatives are known for their extensive use in psychiatry as tranquilizers and neuroleptics. The study by Narule et al. (2015) explores the antioxidant and pharmacological activities of microwave-mediated synthesis of phenothiazine derivatives, indicating the versatility of such compounds in drug development and their potential applications in material science and biochemistry as markers for proteins and DNA (Narule et al., 2015).

Selective Androgen Receptor Modulators (SARMs)

A study on S-1 , a potent selective androgen receptor modulator, explores its pharmacokinetics and metabolism in rats, providing insight into its therapeutic potential for androgen-dependent diseases. This research illustrates the importance of understanding the metabolic profile of compounds for their application in medicine (Di Wu et al., 2006).

Antiulcer Agents

The synthesis and gastric acid antisecretory activity of certain compounds were investigated, revealing their potential as antiulcer agents. This suggests the application of similar chemical structures in developing treatments for gastric acid-related disorders (I. Ueda et al., 1991).